Cas no 847900-54-3 (7-chloroimidazo[1,5-a]quinoxalin-4-ol)

• Product Name: 7-chloroimidazo[1,5-a]quinoxalin-4-ol
• CAS No: 847900-54-3
• MF: C₁₀H₆ClN₃O
• MW: 219.627140522003
• CID: 1118770
• PubChem ID: 75481299
• Update Time: 2025-05-25

7-chloroimidazo[1,5-a]quinoxalin-4-ol Chemical and Physical Properties

Names and Identifiers

• 7-chloro-Imidazo[1,5-a]quinoxalin-4(5H)-one
• 7-chloroimidazo[1,5-a]quinoxalin-4-ol
• 7-chloro-5H-imidazo[1,5-a]quinoxalin-4-one
• EN300-142331
• 847900-54-3

• Inchi： 1S/C10H6ClN3O/c11-6-1-2-8-7(3-6)13-10(15)9-4-12-5-14(8)9/h1-5H,(H,13,15)
• InChI Key： ZSBDPMPBXXNVPR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C1=CN=CN21)=O

Computed Properties

• Exact Mass: 219.0199395g/mol
• Monoisotopic Mass: 219.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.9Ų

Additional information on 7-chloroimidazo[1,5-a]quinoxalin-4-ol

Comprehensive Overview of 7-Chloroimidazo[1,5-a]quinoxalin-4-ol (CAS No. 847900-54-3): Properties, Applications, and Research Insights

7-Chloroimidazo[1,5-a]quinoxalin-4-ol (CAS No. 847900-54-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the imidazoquinoxaline family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its molecular interactions and structure-activity relationships, which make it a promising candidate for drug discovery.

The chemical structure of 7-chloroimidazo[1,5-a]quinoxalin-4-ol features a fused ring system combining imidazole and quinoxaline moieties, with a chlorine substituent at the 7-position and a hydroxyl group at the 4-position. This arrangement contributes to its electronic properties and binding affinity toward biological targets. Recent studies highlight its potential role in modulating enzyme inhibition, particularly in pathways related to inflammation and cellular signaling. Such properties align with current trends in precision medicine and targeted therapy, addressing growing user searches for "novel heterocyclic compounds in drug development."

In the context of drug design, CAS No. 847900-54-3 is often explored for its pharmacokinetic profiles, including solubility and metabolic stability. Computational chemistry tools, such as molecular docking and QSAR modeling, are frequently employed to predict its behavior in biological systems. These methodologies resonate with the increasing demand for AI-driven drug discovery, a hot topic in scientific forums and search queries like "how AI accelerates heterocyclic compound optimization."

Beyond pharmaceuticals, 7-chloroimidazo[1,5-a]quinoxalin-4-ol has applications in material science, where its conjugated system enables studies in organic electronics and fluorescence probes. Its photophysical properties are under investigation for use in sensors and optoelectronic devices, catering to the surge in interest around "smart materials for sustainable technologies."

From a synthetic chemistry perspective, the preparation of CAS No. 847900-54-3 involves multi-step reactions, often starting from quinoxaline derivatives. Key challenges include optimizing yield and selectivity, topics frequently searched by organic chemists. Green chemistry principles, such as catalyst recycling and solvent reduction, are increasingly applied to its synthesis, reflecting the industry's shift toward environmentally friendly protocols.

Analytical characterization of 7-chloroimidazo[1,5-a]quinoxalin-4-ol relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure purity and structural verification, critical for reproducibility—a major concern in academic and industrial research. Searches for "advanced analytical techniques for heterocycles" underscore the need for reliable data in peer-reviewed studies.

In summary, 7-chloroimidazo[1,5-a]quinoxalin-4-ol (CAS No. 847900-54-3) represents a versatile scaffold with cross-disciplinary relevance. Its exploration addresses contemporary scientific inquiries, from drug discovery to functional materials, while adhering to ethical and regulatory standards. As research progresses, this compound may unlock new avenues in therapeutic innovation and technological advancement.